Cas no 2137034-33-2 (Benzenepropanamide, β-amino-2-ethoxy-N-(1-methylethyl)-, (βS)-)

• Product Name: Benzenepropanamide, β-amino-2-ethoxy-N-(1-methylethyl)-, (βS)-
• CAS No: 2137034-33-2
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 5298259
• PubChem ID: 93722337
• Update Time: 2025-10-31

Benzenepropanamide, β-amino-2-ethoxy-N-(1-methylethyl)-, (βS)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, β-amino-2-ethoxy-N-(1-methylethyl)-, (βS)-
• EN300-765412
• (3S)-3-amino-3-(2-ethoxyphenyl)-N-(propan-2-yl)propanamide
• 2137034-33-2

• Inchi： 1S/C14H22N2O2/c1-4-18-13-8-6-5-7-11(13)12(15)9-14(17)16-10(2)3/h5-8,10,12H,4,9,15H2,1-3H3,(H,16,17)/t12-/m0/s1
• InChI Key： QINDOFIUXRJWAX-LBPRGKRZSA-N
• SMILES： O(CC)C1C=CC=CC=1[C@H](CC(NC(C)C)=O)N

Computed Properties

• Exact Mass: 250.168127949g/mol
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.045±0.06 g/cm3(Predicted)
• Boiling Point: 451.8±45.0 °C(Predicted)
• pka: 15.70±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Benzenepropanamide, β-amino-2-ethoxy-N-(1-methylethyl)-, (βS)-

Comprehensive Overview of Benzenepropanamide, β-amino-2-ethoxy-N-(1-methylethyl)-, (βS)- (CAS No. 2137034-33-2)

Benzenepropanamide, β-amino-2-ethoxy-N-(1-methylethyl)-, (βS)-, identified by its CAS number 2137034-33-2, is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This chiral molecule, characterized by its S-configuration at the β-amino position, has garnered attention due to its structural uniqueness and potential applications in drug discovery. Researchers are particularly interested in its ethoxy and isopropyl substituents, which contribute to its stereoselective interactions in biological systems.

In recent years, the demand for chiral intermediates like Benzenepropanamide, β-amino-2-ethoxy-N-(1-methylethyl)-, (βS)- has surged, driven by advancements in asymmetric synthesis and targeted drug delivery. The compound's hydrogen-bonding capabilities and steric effects make it a valuable building block for peptidomimetics and small-molecule inhibitors. A growing body of literature suggests its utility in modulating protein-protein interactions, a hot topic in oncology and neurodegenerative disease research.

The synthesis of CAS 2137034-33-2 typically involves enantioselective catalysis, with particular emphasis on transition metal complexes or organocatalysts to achieve high optical purity. Analytical techniques such as HPLC with chiral columns and X-ray crystallography are critical for quality control. Industry professionals frequently search for scale-up protocols and green chemistry alternatives for this compound, reflecting broader trends toward sustainable pharmaceutical manufacturing.

From a structure-activity relationship (SAR) perspective, the 2-ethoxy group in Benzenepropanamide, β-amino-2-ethoxy-N-(1-methylethyl)-, (βS)- enhances its metabolic stability compared to shorter alkoxy analogs. Computational chemistry studies highlight its favorable logP values and blood-brain barrier permeability—key parameters in CNS drug development. These properties align with current industry focus on neurotherapeutics and precision medicine approaches.

Regulatory considerations for CAS 2137034-33-2 emphasize ICH guidelines for impurity profiling, given its potential as a pharmaceutical intermediate. Stability studies under ICH Q1A conditions demonstrate its robustness in various pH environments, addressing common queries about storage conditions and shelf life. The compound's patent landscape reveals applications in kinase inhibitor formulations, particularly for tyrosine kinase targets—a trending area in cancer immunotherapy research.

Emerging applications of Benzenepropanamide, β-amino-2-ethoxy-N-(1-methylethyl)-, (βS)- extend to bioconjugation chemistry, where its primary amine functionality enables linker attachment for antibody-drug conjugates (ADCs). This positions the compound at the intersection of biologics and small-molecule therapeutics—a dominant theme in recent biopharmaceutical conferences. Analytical method development for this molecule frequently involves LC-MS/MS techniques to address challenges in trace-level detection.

The global market for chiral building blocks like CAS 2137034-33-2 is projected to grow significantly, fueled by demand from contract research organizations (CROs) and generic drug manufacturers. Supply chain discussions often center on cGMP compliance and regional sourcing strategies, particularly in light of pharmaceutical localization trends. Technical inquiries frequently address polymorphism screening and salt formation opportunities to optimize physicochemical properties.

In conclusion, Benzenepropanamide, β-amino-2-ethoxy-N-(1-methylethyl)-, (βS)- represents a versatile scaffold with multifaceted applications in modern drug discovery. Its CAS registry number 2137034-33-2 serves as a critical identifier for researchers exploring structure-based drug design and enantioselective synthesis. As the pharmaceutical industry continues to prioritize chiral specificity and molecular complexity, this compound is poised to remain relevant in cutting-edge therapeutic development.